1-Methylpyrrolidin-3-one hydrochloride
Overview
Description
1-Methylpyrrolidin-3-one, also known as 1-Methyl-3-pyrrolidinol, is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C5H9NO .
Molecular Structure Analysis
The molecular structure of 1-Methylpyrrolidin-3-one consists of a five-membered pyrrolidine ring with a methyl group attached to one of the nitrogen atoms . The molecular weight is 99.13 g/mol .Physical And Chemical Properties Analysis
1-Methylpyrrolidin-3-one has a molecular weight of 99.13 g/mol, an XLogP3-AA of -0.2, and a topological polar surface area of 20.3 Ų . It has 0 hydrogen bond donors, 2 hydrogen bond acceptors, and 0 rotatable bonds .Scientific Research Applications
Chemical Properties and Synthesis Applications
Catalysis and Organic Synthesis
"1-Methylpyrrolidin-3-one hydrochloride" and related compounds have been used as catalysts or reagents in various organic synthesis processes. For example, N-methylpyrrolidin-2-one hydrotribromide (MPHT), a closely related compound, has been demonstrated as an efficient catalyst for the aziridination of alkenes using Chloramine-T under solvent-free conditions to yield corresponding aziridines in very good yields (Jain, Joseph, & Sain, 2006). This highlights its utility in enhancing reaction efficiency and selectivity in organic chemistry.
Antagonistic and Pharmacological Profiles
Some research has explored the pharmacological properties of compounds structurally similar to "1-Methylpyrrolidin-3-one hydrochloride," showing antagonistic effects on certain receptors. For instance, HA-966, which shares a pyrrolidine structure, antagonizes N-methyl-D-aspartate (NMDA) receptors through a selective interaction with the glycine modulatory site, suggesting a potential application in neuropharmacology (Foster & Kemp, 1989).
Environmental Considerations in Synthesis
The use of "1-Methylpyrrolidin-3-one hydrochloride" and derivatives like MPHT in organic synthesis is noted for its environmentally friendly character. MPHT, for example, has found broad applicability in bromination reactions, oxidation, and other transformations, emphasizing the shift towards greener chemistry practices (Jain & Sain, 2010).
Pharmacology and Drug Development
Antibacterial and Antitumor Applications
Research into the asymmetric synthesis and properties of enantiomers of certain pyrrolidine compounds has shown significant potential in the development of new antibacterial agents. These studies underline the critical role of stereochemistry in enhancing the biological activity and solubility profiles of pharmaceutical compounds (Rosen et al., 1988).
Corrosion Inhibition
Novel cationic surfactants based on pyrrolidine structures have been evaluated as corrosion inhibitors for carbon steel pipelines in oil and gas wells, demonstrating the chemical versatility and industrial application potential of pyrrolidine derivatives (Hegazy et al., 2016).
Safety and Hazards
1-Methylpyrrolidin-3-one hydrochloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
IUPAC Name |
1-methylpyrrolidin-3-one;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO.ClH/c1-6-3-2-5(7)4-6;/h2-4H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMLYAYLOSPXWCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(=O)C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70504560 | |
Record name | 1-Methylpyrrolidin-3-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70504560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylpyrrolidin-3-one hydrochloride | |
CAS RN |
78635-85-5 | |
Record name | 1-Methylpyrrolidin-3-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70504560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Methylpyrrolidin-3-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.